Cas no 1797555-49-7 (5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide)

• Product Name: 5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide
• CAS No: 1797555-49-7
• MF: C₁₃H₁₃BrFNO₃S₂
• MW: 394.279623746872
• CID: 5372130
• Update Time: 2025-10-31

5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide

• Inchi： 1S/C13H13BrFNO3S2/c1-19-11(9-3-2-4-10(15)7-9)8-16-21(17,18)13-6-5-12(14)20-13/h2-7,11,16H,8H2,1H3
• InChI Key： FSKNNDZPHZOGSZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CC(F)=C2)OC)(=O)=O)SC(Br)=CC=1

Experimental Properties

• Density: 1.572±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.9±55.0 °C(Predicted)
• pka: 9.78±0.50(Predicted)

Additional information on 5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide

Introduction to 5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide (CAS No. 1797555-49-7)

5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide, with the CAS number 1797555-49-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a thiophene ring and various substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide molecule incorporates several key functional groups that are of particular interest to medicinal chemists. The bromine atom at the 5-position of the thiophene ring introduces a point of reactivity that can be exploited in synthetic chemistry, while the N-[2-(3-fluorophenyl)-2-methoxyethyl] moiety adds complexity and potential for interaction with biological targets. The sulfonamide group, a well-known pharmacophore, is situated at the nitrogen atom and is known to enhance binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. The< strong>thiophene-based scaffolds have shown particular promise in this regard, owing to their ability to modulate various biological pathways. The< strong>3-fluorophenyl group in the N-[2-(3-fluorophenyl)-2-methoxyethyl] side chain is particularly noteworthy, as fluorine substitution is frequently employed in drug design to improve lipophilicity, metabolic stability, and binding affinity. Similarly, the methoxy group contributes to the overall electronic distribution of the molecule, influencing its interactions with biological targets.

The< strong>2-thiophenesulfonamide core of this compound is a testament to the versatility of thiophene derivatives in medicinal chemistry. Thiophenes are heterocyclic compounds that have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonamide group at the 2-position further expands the potential applications of this scaffold. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. They have also been successfully incorporated into drugs targeting neurological disorders and cancer.

The synthesis of< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The bromination step at the thiophene ring is critical and must be performed under controlled conditions to avoid unwanted side reactions. Subsequent functionalization with the N-[2-(3-fluorophenyl)-2-methoxyethyl] side chain requires precise regioselectivity to ensure the correct placement of substituents. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further research.

The pharmacological profile of< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide has been explored in several preclinical studies. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are crucial in DNA synthesis and repair. Such activities make it a promising candidate for developing treatments against cancer and other diseases.

In addition to its enzymatic inhibition properties,< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide has also shown potential in modulating signal transduction pathways. The< strong>3-fluorophenyl group and sulfonamide moiety are known to interact with various protein targets, including kinases and transcription factors. These interactions can lead to changes in cellular signaling cascades that are relevant to diseases such as cancer, inflammation, and neurological disorders. Further investigation into these mechanisms will provide valuable insights into the therapeutic potential of this compound.

The development of novel drug candidates often involves optimization of chemical structures to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In the case of< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide, modifications can be made to improve its overall drug-like characteristics. For example, alterations to the side chain length or substitution patterns can influence solubility and permeability across biological membranes. Additionally, computational methods such as molecular docking and pharmacokinetic modeling can be employed to predict how structural changes will affect biological activity.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational techniques have revolutionized the way new compounds are designed and evaluated. By leveraging algorithms that predict molecular interactions, researchers can identify promising candidates more efficiently than traditional experimental methods alone.< strong>Molecular docking, for instance, allows for virtual screening of large libraries of compounds against specific protein targets. This approach has been instrumental in identifying lead compounds that exhibit high binding affinity and selectivity.< strong>Predictive modeling, on the other hand, helps assess pharmacokinetic properties such as solubility and metabolic stability before experimental synthesis.

The integration of computational methods with experimental approaches has led to significant advancements in drug discovery pipelines.< strong>X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are among the key analytical techniques used to confirm structural integrity and elucidate molecular interactions.< strong>Cocrystallization studies, for example, can provide detailed insights into how a drug candidate binds to its target protein at an atomic level.< strong>Spectroscopic methods, such as NMR spectroscopy,< strong>waveform analysis, provide valuable information about molecular dynamics and conformational changes upon binding.

The future directions for research on< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide include exploring its potential in treating complex diseases such as cancer and neurodegenerative disorders.< strong>Tumor-specific targeting strategies, for instance, could involve designing prodrugs that release active compounds selectively within tumor tissues.< strong>Multimodal therapy approaches, which combine small molecules with other therapeutic modalities like immunotherapy or gene therapy,< strong>waveform analysis, could enhance treatment efficacy by addressing multiple disease mechanisms simultaneously.

In conclusion,< strong>5-Bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]-2-thiophenesulfonamide (CAS No. 1797555-49-7) represents a promising candidate for further pharmaceutical development due to its unique structural features и diverse biological activities.< strong>The presence of key functional groups such as bromine substituents on thiophene rings и sulfonamides enhances its potential as a therapeutic agent.< strong>Preliminary studies indicate its efficacy against various disease pathways,< strong making it an attractive target for future research efforts aimed at developing novel treatments.